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Compound of Interest

Compound Name: Cyclopentanol(1-13c)

Cat. No.: B12057231

Get Quote

Chemical Identity & Isotopic Fidelity

Compound: Cyclopentanol (Labeled) Common Isotopologues: Cyclopentanol-d9 (

), Cyclopentanol-1-

C CAS No (Unlabeled): 96-41-3 CAS No (Labeled): Varies by labeling (e.g., 1109279-99-3 for
d9)[1]

The Isotopic Nuance

While the chemical hazards of SIL-Cyclopentanol mirror its unlabeled counterpart, the
economic and experimental hazards are distinct.

e Chemical Purity: Typically >98% (GC).
« Isotopic Enrichment: Typically >98 atom % D or

C.

» Critical Distinction: Most "deuterated cyclopentanol" (d9) retains a protonated hydroxyl group
(-OH).[1] If the hydroxyl is deuterated (-OD), it is highly labile and will undergo rapid H/D
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exchange with atmospheric moisture, destroying isotopic purity within seconds of exposure.

Hazard Identification (GHS & Operational)
Standard GHS Classification (Based on Unlabeled
Parent)

o Flammable Liquid (Category 3): Flash point ~51°C (
F).[2] Vapors can form explosive mixtures.[3][4][5]

e Acute Toxicity (Category 4): Harmful if swallowed or inhaled.

o Skin/Eye Irritation (Category 2): Causes skin and serious eye irritation.[6]

Operational Hazard: Isotopic Dilution

The primary non-health hazard is hygroscopicity. Cyclopentanol is slightly hygroscopic.[1]
Absorption of atmospheric water (

) introduces two failure modes:

e Mass Spectrometry Interference: Introduction of unlabeled solvent signals.[1]

 NMR Baseline Distortion: Water peaks obscuring labile proton signals.[1]

Physical & Chemical Properties (Comparative)
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Unlabeled SIL-Cyclopentanol L
Property Implication
Cyclopentanol (d9)
Adjust molarity
Molecular Weight 86.13 g/mol ~95.19 g/mol calculations for stock
solutions.
N ) Inverse Isotope Effect
Boiling Point 140.4°C ~138-139°C )
may slightly lower BP.
Critical: Do not pipette
by volume using
Density 0.948 g/mL ~1.04 g/mL unlabeled density
values. Weigh by
mass.
] Handle away from
Flash Point 51°C 51°C

heat sources.[1]

Advanced Handling Protocols

To preserve the integrity of this high-value reagent, a "Closed-Loop" handling system is
required.

Protocol A: Inert Atmosphere Aliquoting

» Objective: Prevent moisture ingress and oxygen exposure.
e Equipment: Glovebox (
or Ar atm) or Schlenk Line.

» Equilibration: Allow the SIL-Cyclopentanol vial to reach ambient temperature inside the
desiccator/glovebox antechamber before opening. Reason: Prevents condensation on the
cold vial surface.

o Syringe Transfer: Use a gas-tight glass syringe (Hamilton type) flushed 3x with dry
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e Septum Piercing: If the source vial has a septum, use a positive pressure bleed (balloon) to
prevent vacuum formation during withdrawal.

Protocol B: Gravimetric Preparation (The "Self-
Validating™ Step)

Do not rely on volumetric delivery due to density variations in isotopologues.|[1]
o Place the receiving vial (with solvent) on a 5-digit analytical balance.

Tare the balance.

Add SIL-Cyclopentanol dropwise.[1]

Record exact mass (

)[1]

Calculate Molarity:

Visualization: Handling Workflow

The following diagram illustrates the decision logic for handling based on the specific labeling
position (Exchangeable vs. Non-Exchangeable).
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Start: SIL-Cyclopentanol Handling

l

Check Label Position

Ring Labeled (C-D) Hydroxyl Labeled (-OD)

:

Standard Anhydrous Protocol Strict Glovebox/Schlenk Only
(Minimize exposure < 1 min) (Zero Moisture Tolerance)

i

Gravimetric Dosing
(Do not use Volumetric)

l

Reseal under Argon/Parafilm
Store at 4°C

Click to download full resolution via product page

Figure 1: Decision logic for handling SIL-Cyclopentanol based on isotopic lability.

Emergency Response & Asset Recovery

Unlike generic solvents, a spill of SIL-Cyclopentanol represents a significant financial loss (~

2,000/gram). Standard "absorb and discard" SDS protocols should be modified for Asset
Recovery where safety permits.

Spill Logic

e Assess: Is the spill volume > 1 mL? Is the area safe (no fire)?
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e Contain: Do not use clay/sand (irreversible adsorption). Use a clean glass pipette for neat
liquid or a PTFE sheet.

e Recover:

o Neat Spill: Pipette back into a new vial (mark as "Recovered/Impure" for repurposing as a
qualitative standard).

o Contaminated: If mixed with water/solvents, absorb with activated charcoal and dispose as
hazardous waste (Category: Flammable).

Visualization: Spill Response Matrix

Pipette/Syringe Label: 'Recycled"

ISR (REEER) (No absorbents) (Use for qualitative only)

Value Assessment ———— >
(> $500?)

> \
Safety Check

(Flammability/Fumes) | L]

Absorb & Discard
(Standard SDS)

Spill Incident —»|

Click to download full resolution via product page

Figure 2: Logic flow for determining if high-value isotope recovery is feasible versus standard
disposal.

Analytical Verification (Quality Control)

Before using the reagent in critical path experiments (e.g., GLP Tox studies), verify isotopic
integrity.

e H-NMR (Proton Silence):
o Run a standard proton NMR.[1]

o Pass Criteria: The integration of the ring protons (1.4-1.9 ppm and ~4.3 ppm methine)
should be < 2% relative to the -OH peak (assuming d9-OH).[1]
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o Fail Criteria: Appearance of multiplets in the ring region indicates isotopic dilution (H/D
exchange or synthesis failure).

e GC-MS:
o Verify the molecular ion peak (

).[1]

o Cyclopentanol-d9 should show
1]
o Significant presence of
86 indicates use of wrong material or severe degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Safety & Handling Guide: Stable Isotope
Labeled Cyclopentanol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12057231/docs#technical-safety-handling-guide-
stable-isotope-labeled-cyclopentanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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